Cas no 139122-38-6 (9,12-Octadecadienoic acid, pentafluorophenyl ester)

• Product Name: 9,12-Octadecadienoic acid, pentafluorophenyl ester
• CAS No: 139122-38-6
• MF: C₂₄H₃₁F₅O₂
• MW: 446.493765115738
• CID: 1271707
• PubChem ID: 54509484
• Update Time: 2025-04-20

9,12-Octadecadienoic acid, pentafluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• 9,12-Octadecadienoic acid, pentafluorophenyl ester
• (2,3,4,5,6-pentafluorophenyl) octadeca-9,12-dienoate
• 139122-38-6
• DTXSID80711849
• Pentafluorophenyl octadeca-9,12-dienoate

• Inchi： 1S/C24H31F5O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(30)31-24-22(28)20(26)19(25)21(27)23(24)29/h6-7,9-10H,2-5,8,11-17H2,1H3
• InChI Key： YICLBSPHVQIFQO-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC(CCCCCCCC=CCC=CCCCCC)=O)F)F)F)F

Computed Properties

• Exact Mass: 446.224
• Monoisotopic Mass: 446.224
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 16
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 9